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Compound of Interest

Compound Name: Cyclohexyl vinyl ether

Cat. No.: B1583786 Get Quote

The proper disposal of cyclohexyl vinyl ether is critical for ensuring laboratory safety and

environmental protection. As a flammable liquid and potential peroxide former, this chemical

requires specific handling and disposal protocols. Adherence to these procedures is mandatory

for all laboratory personnel.

Immediate Safety and Handling
Before handling cyclohexyl vinyl ether, it is essential to be familiar with its hazards. It is a

flammable liquid and can cause skin irritation.[1] Furthermore, like many ethers, it may form

explosive peroxides upon exposure to air and light, a risk that increases with storage time.[2][3]

[4]

Personal Protective Equipment (PPE): When handling cyclohexyl vinyl ether, the following

PPE is required:

Gloves: Chemically resistant gloves, such as nitrile or polyvinyl alcohol, must be worn.

Inspect gloves for any damage before use and use proper glove removal techniques to avoid

skin contact.[1][5]

Eye Protection: Safety goggles or a face shield are mandatory to protect against splashes.[1]

Protective Clothing: A lab coat is required.[5] For larger quantities or in situations with a

higher risk of exposure, flame-retardant and antistatic protective clothing is recommended.[1]
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Handling and Storage Precautions:

Work in a well-ventilated area, such as a chemical fume hood.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1]

Use only non-sparking tools and take precautionary measures against static discharge by

grounding and bonding containers and equipment.

Keep containers tightly closed when not in use.[1]

It is crucial to date containers upon receipt and again upon opening to track their age.[2][4][5]

Step-by-Step Disposal Protocol
Disposal of cyclohexyl vinyl ether must be handled through a licensed hazardous waste

disposal company.[1][6] It is illegal and unsafe to dispose of this chemical down the drain or in

regular trash.[3][7]

Step 1: Waste Identification and Segregation

All waste cyclohexyl vinyl ether, including contaminated materials, must be treated as

hazardous waste.[3][8]

Do not mix cyclohexyl vinyl ether waste with any other chemicals or waste streams.[1][9]

Mixing incompatible materials can lead to dangerous reactions.

Step 2: Waste Collection and Container Requirements

Collect waste in its original container or a designated, compatible hazardous waste container

that is in good condition and leak-proof.[6][10]

The container must be kept tightly sealed at all times, except when adding waste.[4][10]

Ensure the exterior of the container is clean and free of chemical residue.[11]

Step 3: Labeling
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As soon as waste accumulation begins, the container must be clearly labeled.[4]

The label must include the words "Hazardous Waste" and the full chemical name:

"Cyclohexyl vinyl ether".[9][10]

The accumulation start date should also be clearly marked on the label.[9]

Step 4: Storage Before Disposal

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The storage area must be cool, well-ventilated, and away from heat and ignition sources.[1]

Store the container within a secondary containment system, such as a chemical-resistant

tub, to contain any potential leaks.[4][12]

Segregate it from incompatible materials.[4]

Step 5: Arranging for Disposal

Once the container is full or the chemical has passed its recommended storage limit (see

table below), arrange for pickup through your institution's Environmental Health & Safety

(EHS) department or a licensed chemical waste contractor.[3]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[10]

Disposal of Empty Containers:

An empty container that held cyclohexyl vinyl ether must be handled like the product itself.

[1]

To be disposed of as non-hazardous trash, the container must be triple-rinsed with a suitable

solvent. The resulting rinsate must be collected and disposed of as hazardous waste.[8]

Emergency Procedures for Spills
In the event of a spill, immediate and safe response is crucial.
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Evacuate and Alert: Immediately evacuate all non-essential personnel from the spill area and

alert others in the vicinity.[5][6]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create a spark.[1]

Ventilate: Increase ventilation in the area by opening sashes in fume hoods.[6]

Assess and Act:

Small Spills (<1 L): If you are trained and have the appropriate spill kit, you may clean it

up.[5] Wearing full PPE, contain the spill using a non-combustible absorbent material like

sand, vermiculite, or a commercial sorbent.[1][6] Collect the absorbed material using non-

sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[1]

Large Spills (>1 L): Do not attempt to clean it up yourself. Evacuate the area, close the

doors, and contact your institution's EHS department or emergency response team

immediately.[5]

Decontaminate: Clean the spill area thoroughly once the bulk of the material has been

removed. All materials used for cleanup must be disposed of as hazardous waste.[2][8]

Data Summary Table
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Parameter Value Source

Chemical Name Cyclohexyl vinyl ether [1][13]

CAS Number 2182-55-0 [1]

Primary Hazards

Flammable Liquid (Category

3), Skin Irritant (Category 2),

May form explosive peroxides

Flash Point 35 °C (95 °F) - closed cup

Boiling Point 147-148 °C

Density 0.891 g/mL at 25 °C

Recommended Storage Time

(Opened)
Dispose within 6 months [2][4]

Recommended Storage Time

(Unopened)

Dispose within 1 year of

receipt
[2][4]

Disposal Workflow Diagram
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Caption: Logical workflow for the safe disposal of cyclohexyl vinyl ether waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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